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Compound of Interest

Compound Name: 1-Naphthylacetonitrile

Cat. No.: B090670

An In-depth Technical Guide to the Physicochemical Properties of 1-Naphthylacetonitrile

This technical guide provides a comprehensive overview of the melting and boiling points of 1-
Naphthylacetonitrile (CAS No. 132-75-2), targeted at researchers, scientists, and
professionals in drug development. The document details the physical constants and outlines
standard experimental protocols for their determination.

Physicochemical Data of 1-Naphthylacetonitrile

1-Naphthylacetonitrile is a white to yellow solid or melt, insoluble in water, which serves as an
important intermediate in organic synthesis.[1] Its key physical properties are summarized
below.

Property Value Conditions

Melting Point 31.0-40.0°C Not specified

32-33°C Not specified

33-35°C Literature value[1][2][3][4]

Boiling Point 191 - 194 °C at 18 mmHg (2.4 kPa)lLl[2](3]
[4]

180 - 182 °C at 9 mmHg[5]

162 - 164 °C Not specified

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b090670?utm_src=pdf-interest
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://www.benchchem.com/product/b090670?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB4416463_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4416463_EN.htm
https://www.chembk.com/en/chem/1-Naphthyl%20acetonitrile
https://www.chemsynthesis.com/base/chemical-structure-1201.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4416463.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4416463_EN.htm
https://www.chembk.com/en/chem/1-Naphthyl%20acetonitrile
https://www.chemsynthesis.com/base/chemical-structure-1201.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4416463.htm
https://www.fishersci.ca/shop/products/1-naphthylacetonitrile-97-thermo-scientific-1/aal0669614
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Accurate determination of melting and boiling points is crucial for verifying the identity and
purity of a chemical compound.[6] The following sections describe standard laboratory
methodologies for these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For pure crystalline compounds, this transition occurs over a very narrow range,
typically 0.5-1.0°C.[7] The presence of impurities typically causes a depression of the melting
point and a broadening of the melting range.[8]

Apparatus:

e Melting point apparatus (e.g., Thiele tube with oil bath or a heated metal block device like a
Mel-Temp).

o Thermometer (calibrated).[7]

e Glass capillary tubes (sealed at one end).[8]

o Sample of 1-Naphthylacetonitrile (finely powdered).[7]
Procedure (Capillary Method):

o Sample Preparation: A small amount of the dry, finely powdered organic solid is packed
tightly into a glass capillary tube to a depth of 1-2 mm.[7][9]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the middle of the thermometer bulb.[7] This assembly is then placed in the heating
bath (e.g., Thiele tube) or inserted into the heating block of a melting point apparatus.[7]

e Heating: The apparatus is heated gently.[7] It is standard practice to perform a rapid initial
determination to find an approximate melting point. A second, more careful determination is
then performed, with the temperature being raised slowly, at a rate of about 1-2°C per
minute, as it approaches the expected melting point.[7]
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e Observation and Recording: The temperature at which the first drop of liquid appears
(melting begins) and the temperature at which the entire sample becomes a clear liquid
(melting is complete) are recorded.[10] This range is the melting point of the sample.
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1. Sample Preparation

Grind solid sample
to a fine powder

:

Pack powder into
a capillary tube
(1-2 mm height)

T

2. Appara;tus Setup

Attach capillary tube
to thermometer

A

Place assembly into
heating apparatus
(e.g., Thiele tube)

3. Heating &£Observation

Heat apparatus rapidly
for approximate M.P.

A

Cool and repeat with
slow heating (1-2°C/min)
near expected M.P.

:

Observe sample
through magnifier

4. Data Fiecording

Record Tz:
Temperature at which
melting begins

Record Tz:
Temperature at which
all solid disappears

Report Melting Point
as the range T1 - T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[11] Like the melting point, it is a key physical property used
for identification and purity assessment.

Apparatus:

Thiele tube or an aluminum block with holes.[12]

Small test tube (fusion tube).[12]

Thermometer.

Capillary tube (sealed at one end).[12]

Liquid sample of 1-Naphthylacetonitrile (if melted) or other organic liquid.
Procedure (Capillary Method):
o Sample Preparation: A few milliliters of the liquid are placed into a small test tube.[6]

o Apparatus Setup: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid and the sealed end upwards.[12][13] The test tube is then
attached to a thermometer.

e Heating: The assembly is heated gently and uniformly in a Thiele tube or aluminum block.
[11][12]

o Observation and Recording: As the temperature rises, air trapped in the capillary tube will
slowly bubble out. When the boiling point is reached, a rapid and continuous stream of
bubbles will emerge from the capillary’'s open end.[12] The temperature at which this occurs
is noted. An alternative and often more precise method is to then remove the heat source;
the boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[11]
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1. Apparatus Setup

Place liquid sample
in a fusion tube

;

Insert an inverted,
sealed capillary tube
into the liquid

:

Attach fusion tube

to a thermometer

2. Heating &£Observation

Heat the assembly
gently and uniformly

:

Observe a steady stream
of bubbles from the
capillary tip

:

Remove heat source

3. Data Fiecording

Record Temperature:
The point at which bubbling
stops and liquid enters
the capillary

Report Recorded
Temperature as the
Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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